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Compound of Interest

Compound Name: Benzyl glycolate

Cat. No.: B121983 Get Quote

Essential Safety and Handling Guide for Benzyl
Glycolate
This guide provides immediate safety, operational, and disposal information for laboratory

personnel working with Benzyl glycolate. Adherence to these procedures is critical for

ensuring a safe laboratory environment and minimizing risks associated with the handling of

this chemical.

Physicochemical and Hazard Data
A summary of the key quantitative data for Benzyl glycolate is presented below. This

information is essential for understanding its physical properties and potential hazards.
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Property Value Source(s)

Molecular Formula C₉H₁₀O₃ [1][2][3][4]

Molecular Weight 166.17 g/mol [1][2][3][4]

Appearance Colorless to pale yellow liquid [1][2][5]

Boiling Point 136 °C at 14 mmHg (19 hPa) [1][6]

Density 1.171 g/mL at 25 °C [1][6]

Flash Point >113 °C (>230 °F) - closed cup [1][6]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[4]

Storage Temperature
2-8°C in a cool, dry, and well-

ventilated place
[1][6]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Benzyl glycolate to

minimize exposure and ensure personal safety.
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Protection Type Specification Rationale & Best Practices

Eye & Face Protection

Chemical safety goggles

tested and approved under

government standards such as

NIOSH (US) or EN 166 (EU).

[1]

Protects against potential

splashes and airborne

particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).[7]

Inspect gloves for any signs of

degradation or puncture before

each use. Change gloves

immediately if contaminated.

Skin & Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

[7] For larger quantities or

potential for splashing, a

chemical-resistant apron

should be considered.[7]

Provides a barrier against

accidental skin contact. The

type of protective equipment

must be selected according to

the concentration and amount

of the dangerous substance at

the specific workplace.[1]

Respiratory Protection

Not typically required with

adequate engineering controls

(e.g., fume hood).[1][7] For

nuisance exposures, use type

OV/AG (US) or type ABEK (EU

EN 14387) respirator

cartridges.[1]

To be used if working outside

of a fume hood or if vapors,

mists, or aerosols are

generated and ventilation is

inadequate.

Operational Plan: Step-by-Step Handling Protocol
Follow these procedural steps for the safe handling of Benzyl glycolate in a laboratory setting.

1. Engineering Controls and Preparation:

Ventilation: Always handle Benzyl glycolate in a well-ventilated area. A certified chemical

fume hood is highly recommended for all procedures.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/msds/benzyl-glycolate.htm
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_S_Benzylglutathione.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_S_Benzylglutathione.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_S_Benzylglutathione.pdf
https://www.chemicalbook.com/msds/benzyl-glycolate.htm
https://www.chemicalbook.com/msds/benzyl-glycolate.htm
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_S_Benzylglutathione.pdf
https://www.chemicalbook.com/msds/benzyl-glycolate.htm
https://www.benchchem.com/product/b121983?utm_src=pdf-body
https://www.benchchem.com/product/b121983?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_S_Benzylglutathione.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Equipment: Ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.[7]

Work Area Preparation: Cover the work surface with absorbent, disposable bench paper.

Ensure the work area within the chemical fume hood is clean and uncluttered.

PPE Check: Before starting any work, confirm that all necessary PPE is available and in

good condition.

2. Handling the Compound:

Avoid Inhalation: Avoid breathing vapors, mist, or gas.[1]

Prevent Contact: Avoid contact with skin and eyes.

Weighing and Transferring: Handle the liquid carefully to avoid splashing. Keep the container

tightly closed when not in use.[1]

Solution Preparation: When preparing solutions, add Benzyl glycolate to the solvent slowly

to prevent splashing.

During Reaction: Maintain the reaction setup within the fume hood and monitor it

continuously for any unexpected changes.

3. Post-Handling Procedures:

Hand Washing: Thoroughly wash hands and any exposed skin with soap and water after

handling.

Decontamination: Decontaminate all equipment and the work area after use.

PPE Removal: Remove and properly dispose of contaminated PPE.

Emergency Response and First Aid
Immediate and appropriate response to an exposure or spill is crucial.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_S_Benzylglutathione.pdf
https://www.chemicalbook.com/msds/benzyl-glycolate.htm
https://www.chemicalbook.com/msds/benzyl-glycolate.htm
https://www.benchchem.com/product/b121983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incident First Aid Measures

Inhalation

Move the exposed person to fresh air at once.[1]

If not breathing, give artificial respiration.[1]

Seek medical attention.

Skin Contact

Wash off with soap and plenty of water.[1]

Remove contaminated clothing. If skin irritation

occurs, seek medical advice.

Eye Contact

Flush eyes with water as a precaution for at

least 15 minutes, holding the eyelids apart.[1]

Seek immediate medical attention.

Ingestion

Rinse mouth with water.[1] Never give anything

by mouth to an unconscious person.[1] Do NOT

induce vomiting. Call a physician or poison

control center immediately.

Spill

Absorb with liquid-binding material (e.g., sand,

diatomaceous earth, acid- or universal binding

agents). Place in appropriate, closed containers

for disposal.[1][8] Ventilate the affected area.

Disposal Plan
Proper disposal of Benzyl glycolate and its waste is essential to prevent environmental

contamination.

Waste Categorization: Unused Benzyl glycolate and any contaminated materials should be

treated as chemical waste.

Disposal Method: Offer surplus and non-recyclable solutions to a licensed disposal company.

[1] Do not allow the product to enter drains.[1]

Containerization: Collect waste in suitable, closed containers that are properly labeled for

disposal.[1]

Workflow and Emergency Diagrams
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The following diagrams visually represent the key procedural workflows for handling Benzyl
glycolate.

Safe Handling Workflow for Benzyl Glycolate

1. Preparation

2. Handling

3. Post-Handling

Verify Fume Hood Operation

Check Eyewash & Safety Shower

Don Appropriate PPE

Transfer/Weigh in Fume Hood

Perform Experimental Work

Keep Container Closed

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE & Wash Hands
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Click to download full resolution via product page

Caption: A flowchart illustrating the step-by-step process for the safe handling of Benzyl
glycolate.

Emergency Response for Benzyl Glycolate Exposure

Immediate Actions Follow-up

Exposure Event Remove from Exposure Source Administer First Aid Notify Supervisor Seek Medical Attention Bring SDS to Physician

Click to download full resolution via product page

Caption: A diagram outlining the key steps for responding to an exposure incident involving

Benzyl glycolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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glycolate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121983#personal-protective-equipment-for-handling-
benzyl-glycolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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